Cas no 2223054-54-2 ([2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester)

• Product Name: [2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester
• CAS No: 2223054-54-2
• MF: C₁₄H₂₃BO₂S
• MW: 266.207223176956
• CID: 5143717
• Update Time: 2025-10-19

[2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester

• Inchi： 1S/C14H23BO2S/c1-9(2)12-8-11(10(3)18-12)15-16-13(4,5)14(6,7)17-15/h8-9H,1-7H3
• InChI Key： NWRUTAKYAAPTPJ-UHFFFAOYSA-N
• SMILES： C([H])([H])([H])C1SC(C([H])(C([H])([H])[H])C([H])([H])[H])=CC=1B1OC(C)(C)C(C)(C)O1

Additional information on [2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester

Introduction to [2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester (CAS No. 2223054-54-2)

[2-Methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester] is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number [2223054-54-2], is a derivative of thiophene, a heterocyclic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of a boronic acid pinacol ester moiety enhances its utility in cross-coupling reactions, making it a valuable intermediate in the synthesis of complex organic molecules.

The [boronic acid pinacol ester] functionality is particularly noteworthy due to its stability and reactivity in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of carbon-carbon bonds. This reaction is pivotal in the pharmaceutical industry for the synthesis of novel drug candidates. The incorporation of the deuterium isotope (d10) in the thiophene ring not only provides a means for isotopic labeling but also aids in structural elucidation and metabolic studies, making this compound particularly useful for research applications.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, with an emphasis on their pharmaceutical applications. [Thiophene derivatives] have been extensively studied due to their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. Among these derivatives, [2-methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester] stands out as a versatile building block that can be readily modified to yield a wide range of pharmacologically relevant compounds.

The [pinacol ester] form of boronic acids is particularly advantageous because it offers superior stability under various reaction conditions compared to free boronic acids. This stability is crucial for maintaining the integrity of the compound during synthetic transformations and ensures high yields in subsequent reactions. Moreover, the [isopropyl] substituent at the 5-position of the thiophene ring introduces steric hindrance, which can influence the electronic properties and reactivity of the molecule. This feature makes it an attractive candidate for fine-tuning the properties of derived compounds.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the reactivity of complex molecules like [2-methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester]. By leveraging molecular modeling techniques, scientists can gain insights into how different substituents affect the electronic distribution and potential reaction pathways. This computational approach has been instrumental in designing efficient synthetic strategies and predicting the outcomes of multi-step syntheses.

The pharmaceutical industry has also seen significant developments in the use of boronic acids as key intermediates in drug discovery. Boron-containing compounds have shown promise in various therapeutic areas, including oncology and inflammatory diseases. The ability to incorporate boronic acid functionalities into drug molecules has led to the development of novel therapeutic agents with enhanced efficacy and reduced side effects. For instance, protease inhibitors that contain boronic acid moieties have been successfully used to treat diseases such as cancer and HIV.

The role of [deuterium labeling] in modern drug research cannot be overstated. Isotopic labeling techniques provide valuable tools for studying metabolic pathways and drug interactions at a molecular level. The use of deuterium-labeled compounds allows researchers to track the fate of drug molecules within living systems, providing critical data for optimizing drug design and improving therapeutic outcomes. In particular, [d10-labeled thiophene derivatives] offer a unique opportunity to investigate the metabolic stability and biodistribution of new drug candidates.

One area where [2-methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester] has shown significant promise is in the development of antiviral agents. Thiophene-based compounds have been identified as potent inhibitors of viral enzymes, making them attractive candidates for treating infectious diseases. The boronic acid pinacol ester moiety facilitates cross-coupling reactions that can be used to construct complex thienyl scaffolds essential for developing antiviral drugs. Additionally, isotopic labeling allows for detailed studies on how these compounds interact with viral targets, providing insights into their mechanism of action.

The synthesis of [thiophene derivatives] often involves multi-step processes that require careful optimization to achieve high yields and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it possible to produce complex molecules on a larger scale. For example, transition-metal-catalyzed cross-coupling reactions have become more refined, allowing for selective transformations that minimize byproduct formation. These advancements have made it easier to access functionalized thiophenes like [2-methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester], thereby accelerating drug discovery efforts.

In conclusion, [2-methyl-5-(iso-propyl)-d10]-thiophene-3-boronic acid pinacol ester (CAS No. 2223054-54-2) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structure combines a reactive boronic acid pinacol ester moiety with a deuterium-labeled thiophene backbone, making it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.